2,3-Difluoro-4-piperidinophenylboronic acid physical properties
2,3-Difluoro-4-piperidinophenylboronic acid physical properties
An In-Depth Technical Guide to 2,3-Difluoro-4-piperidinophenylboronic acid
Abstract
This technical guide provides a comprehensive overview of 2,3-Difluoro-4-piperidinophenylboronic acid, a fluorinated organoboron compound of significant interest to the fields of medicinal chemistry and organic synthesis. Boronic acids are crucial building blocks, particularly in Suzuki cross-coupling reactions, and the incorporation of fluorine atoms and a piperidine moiety can impart desirable pharmacokinetic and pharmacodynamic properties to target molecules.[1][2] This document details the compound's physicochemical properties, outlines a robust synthetic pathway with a detailed experimental protocol, describes standard analytical characterization techniques, discusses its applications in drug discovery, and provides essential safety and handling guidelines. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile building block in their work.
Introduction and Significance
Phenylboronic acids are a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and selectivity. The strategic placement of fluorine atoms on the phenyl ring is a widely used tactic in drug design to modulate properties such as metabolic stability, pKa, and binding affinity.[3] Similarly, the piperidine heterocycle is a prevalent scaffold in many approved drugs, often contributing to improved solubility and receptor interactions.[4][5][6]
2,3-Difluoro-4-piperidinophenylboronic acid combines these three valuable motifs: the reactive boronic acid handle, the modulating difluoro-phenyl core, and the pharmaceutically relevant piperidine substituent. This unique combination makes it a highly valuable intermediate for synthesizing complex molecules and exploring novel chemical space in drug discovery programs.[1] This guide synthesizes available data on analogous compounds to provide a working framework for its use.
Physicochemical Properties
The key physical and chemical properties of 2,3-Difluoro-4-piperidinophenylboronic acid are summarized below. While experimental data for this specific molecule is not widely published, these properties are calculated or estimated based on its structure and data from analogous compounds.[7][8]
| Property | Value | Source |
| Molecular Formula | C₁₁H₁₄BF₂NO₂ | Calculated |
| Molecular Weight | 257.04 g/mol | Calculated |
| Appearance | Expected to be a white to off-white solid | Analogy[1] |
| IUPAC Name | (2,3-Difluoro-4-(piperidin-1-yl)phenyl)boronic acid | - |
| Solubility | Expected to be soluble in organic solvents like THF, DMF, and DMSO | Analogy[1] |
| Storage | Store refrigerated (2-8 °C), under an inert atmosphere, and away from moisture | Analogy[9][10][11] |
Synthesis and Purification
The synthesis of arylboronic acids is a well-established field. A reliable method for preparing 2,3-Difluoro-4-piperidinophenylboronic acid involves a lithium-halogen exchange from a suitable bromo-precursor, followed by quenching with a borate ester and subsequent hydrolysis. This approach offers high yields and is adaptable to various substituted anilines.[12]
Proposed Synthetic Workflow
The logical flow for the synthesis begins with the commercially available 1-bromo-2,3-difluoro-4-nitrobenzene, which undergoes nucleophilic aromatic substitution with piperidine. The nitro group is then reduced to an amine, which is subsequently removed via diazotization to yield the key bromo-intermediate. This intermediate is then converted to the final boronic acid product. A more direct, albeit potentially lower-yielding, route would proceed directly from 1-(4-bromo-2,3-difluorophenyl)piperidine.
Detailed Experimental Protocol
This protocol is adapted from a similar synthesis of a fluorinated phenylboronic acid.[12] Causality: The use of anhydrous solvents and an inert atmosphere is critical because organolithium reagents and boronic acids are sensitive to moisture and oxygen. The low temperature (-78 °C) is necessary to control the reactivity of the highly basic t-butyllithium and prevent side reactions.
-
Preparation: In a flame-dried, two-necked flask under an argon atmosphere, dissolve 1-(4-bromo-2,3-difluorophenyl)piperidine (1.0 eq) in anhydrous tetrahydrofuran (THF).
-
Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add t-butyllithium (t-BuLi, 2.2 eq) dropwise via syringe, maintaining the temperature. Stir the resulting mixture at -78 °C for 30 minutes. The lithium-halogen exchange is typically rapid at this temperature.
-
Borylation: In a separate flame-dried flask, cool a solution of trimethyl borate (B(OMe)₃, 3.0 eq) in anhydrous THF to -78 °C. Transfer the previously formed aryllithium solution into the trimethyl borate solution via cannula.
-
Quench and Hydrolysis: Allow the reaction mixture to stir for 20 minutes at -78 °C, then warm slowly to room temperature. Add 1 M hydrochloric acid (HCl) and stir the mixture vigorously overnight to ensure complete hydrolysis of the borate ester to the boronic acid.
-
Workup and Purification: Transfer the mixture to a separatory funnel and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by precipitation from a suitable solvent system (e.g., ether/pentane) or by column chromatography to yield the final product.[12]
Spectroscopic and Analytical Characterization
To ensure the identity and purity of the synthesized 2,3-Difluoro-4-piperidinophenylboronic acid, a suite of analytical techniques should be employed.[13]
-
¹H NMR (Proton Nuclear Magnetic Resonance): This will confirm the presence of the piperidine and aromatic protons. The piperidine signals will appear in the aliphatic region (~1.6-3.2 ppm), while the aromatic proton will appear as a multiplet in the aromatic region (~7.0-7.5 ppm), showing coupling to the adjacent fluorine atoms.
-
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This spectrum will show characteristic signals for the piperidine and aromatic carbons. The carbons attached to fluorine will exhibit large C-F coupling constants.
-
¹⁹F NMR (Fluorine-19 Nuclear Magnetic Resonance): This is a crucial technique for confirming the fluorine substitution pattern. Two distinct signals are expected for the two non-equivalent fluorine atoms, showing F-F and F-H coupling.
-
HRMS (High-Resolution Mass Spectrometry): HRMS will confirm the molecular formula of the compound by providing a highly accurate mass-to-charge ratio (m/z) of the molecular ion.[13]
Applications in Research and Drug Development
The true value of 2,3-Difluoro-4-piperidinophenylboronic acid lies in its application as a versatile building block.
-
Medicinal Chemistry: The difluoropiperidine motif is a "privileged" structure in medicinal chemistry. For instance, related 4,4-difluoropiperidine scaffolds have been identified as potent and selective dopamine D4 receptor antagonists, which are valuable tools for studying neurological disorders like Parkinson's disease.[4][6] This boronic acid allows for the straightforward incorporation of this key pharmacophore into diverse molecular frameworks.
-
Suzuki Cross-Coupling Reactions: As a boronic acid, its primary utility is in palladium-catalyzed Suzuki cross-coupling reactions to form biaryl structures. This is one of the most powerful and widely used reactions for constructing the core of many drug candidates.
-
Drug Delivery: Phenylboronic acids are known to form reversible covalent bonds with diols. This property is being explored for creating intelligent drug delivery systems that can target glycoproteins or release therapeutic payloads in response to specific physiological conditions, such as changes in pH or glucose concentration.[14]
Safety, Handling, and Storage
As with all laboratory chemicals, 2,3-Difluoro-4-piperidinophenylboronic acid should be handled with appropriate care. Safety data sheets for analogous compounds provide a strong basis for safe handling procedures.[9][10][15]
-
Hazards: Phenylboronic acids are typically classified as skin and eye irritants.[7][15] Inhalation of dust should be avoided.
-
Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves when handling the compound.[10][15]
-
Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhaling dust. Avoid contact with skin and eyes.[9][10] Wash hands thoroughly after handling.
-
Storage: The compound is likely sensitive to moisture and air.[11] It should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a refrigerator (2-8 °C) and away from strong oxidizing agents.[9][11]
Conclusion
2,3-Difluoro-4-piperidinophenylboronic acid is a specialized chemical building block with significant potential for advancing drug discovery and materials science. Its unique combination of a reactive boronic acid, a bioisosteric difluorophenyl ring, and a pharmaceutically relevant piperidine moiety makes it an attractive tool for synthetic chemists. By understanding its properties, synthesis, and safe handling as outlined in this guide, researchers can effectively utilize this compound to construct novel molecules with tailored biological and physical properties.
References
- ResearchGate. 4,4-Difluoro-4-bora-3a,4a-diaza- s -indacene (BODIPY) Dyes Modified for Extended Conjugation and Restricted Bond Rotations.
- PMC. Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds. PubMed Central. Accessed January 26, 2026.
- Klis, T., Lulinski, S., & Serwatowski, J. 2,3-Difluoro-4-formylphenylboronic acid. PubMed. Accessed January 26, 2026.
- Fisher Scientific. SAFETY DATA SHEET. Fisher Scientific. Accessed January 26, 2026.
- PubChem. 2,3-Difluoro-4-propoxyphenylboronic Acid (contains varying amounts of Anhydride). PubChem. Accessed January 26, 2026.
- Das, S., Alexeev, V. L., Sharma, A. C., Geib, S. J., & Asher, S. A. Synthesis and crystal structure of 4-amino-3-fluorophenylboronic acid. University of Pittsburgh. Accessed January 26, 2026.
- Chem-Impex. 2,3-Difluoro-4-methoxyphenylboronic acid. Chem-Impex. Accessed January 26, 2026.
- ResearchGate. Phenylboronic acid-based core–shell drug delivery platform clasping 1,3-dicarbonyl compounds by a coordinate interaction | Request PDF.
- TCI Chemicals. SAFETY DATA SHEET. TCI Chemicals. Accessed January 26, 2026.
- Fisher Scientific. SAFETY DATA SHEET. Fisher Scientific. Accessed January 26, 2026.
- MDPI. Synthesis and Characterization of New Boron Compounds Using Reaction of Diazonium Tetraphenylborate with Enaminoamides. MDPI. Accessed January 26, 2026.
- Fisher Scientific. SAFETY DATA SHEET. Fisher Scientific. Accessed January 26, 2026.
- ChemRxiv. Synthesis and biological characterization of 4,4-difluoro-3- (phenoxymethyl)piperidine scaffold as dopamine 4 receptor (D4R) ant. ChemRxiv. Accessed January 26, 2026.
- ResearchGate. Synthesis and application of reactive BODIPY dyes.
- PubChem. 2,4-Difluoro-3-(methoxymethyl)phenylboronic Acid. PubChem. Accessed January 26, 2026.
- PMC. Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. PubMed Central. Accessed January 26, 2026.
- ResearchGate. Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds.
- Google Patents. EP2462111B1 - Preparation of (r)- and (s)-n-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide and protected derivatives thereof.
- PubChem. 4,4-Difluoro-4-bora-3a,4a-diaza-s-indacene. PubChem. Accessed January 26, 2026.
- Fisher Scientific. SAFETY DATA SHEET. Fisher Scientific. Accessed January 26, 2026.
- Breen, J. R., et al. Synthesis of 4,4-Difluoro-1H-pyrazole Derivatives. Synlett. Accessed January 26, 2026.
- PubChem. 4,4-Difluoro-3-methylbut-1-ene. PubChem. Accessed January 26, 2026.
- NIH. Functionalization Of The 4,4-Difluoro-4-bora-3a,4a-diaza-s-indacene (BODIPY) Core. NIH. Accessed January 26, 2026.
Sources
- 1. chemimpex.com [chemimpex.com]
- 2. Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective - PMC [pmc.ncbi.nlm.nih.gov]
- 3. thieme-connect.de [thieme-connect.de]
- 4. Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 5. chemrxiv.org [chemrxiv.org]
- 6. researchgate.net [researchgate.net]
- 7. 2,3-Difluoro-4-propoxyphenylboronic Acid (contains varying amounts of Anhydride) | C9H11BF2O3 | CID 50878572 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. 2,4-Difluoro-3-(methoxymethyl)phenylboronic Acid | C8H9BF2O3 | CID 177683688 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 9. fishersci.ca [fishersci.ca]
- 10. fishersci.de [fishersci.de]
- 11. fishersci.ca [fishersci.ca]
- 12. sites.pitt.edu [sites.pitt.edu]
- 13. mdpi.com [mdpi.com]
- 14. researchgate.net [researchgate.net]
- 15. tcichemicals.com [tcichemicals.com]
